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Compound of Interest

Compound Name: Isomorellinol

Cat. No.: B15581190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data essential for

the characterization of Isomorellinol, a caged polyprenylated xanthone. The information

detailed herein is critical for the unambiguous identification, purity assessment, and further

development of this potent natural product for therapeutic applications.

Spectroscopic Data for Isomorellinol
Characterization
The structural elucidation of Isomorellinol is primarily achieved through a combination of

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). These

techniques provide detailed information about the molecule's atomic connectivity,

stereochemistry, and overall composition.

Mass Spectrometry (MS)
High-Resolution Mass Spectrometry (HRMS) is crucial for determining the elemental

composition of Isomorellinol.

Table 1: High-Resolution Mass Spectrometry (HRMS) Data for Isomorellinol
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Ionization Mode
Mass-to-Charge Ratio
(m/z)

Molecular Formula

ESI-MS [M+H]⁺ C₃₃H₃₇O₇

Note: The specific m/z value may vary slightly depending on the instrument and experimental

conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR and ¹³C-NMR spectroscopy are indispensable for elucidating the complex, caged

structure of Isomorellinol. The chemical shifts (δ) are reported in parts per million (ppm) and

are referenced to a standard solvent signal.

At present, a complete, publicly available, tabulated dataset of the ¹H and ¹³C NMR chemical

shifts for Isomorellinol is not readily found in the scientific literature. The following tables are

placeholders to be populated with experimental data as it becomes available.

Table 2: ¹H-NMR Spectroscopic Data for Isomorellinol (Placeholder)

Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Data Unavailable

Table 3: ¹³C-NMR Spectroscopic Data for Isomorellinol (Placeholder)

Position Chemical Shift (δ) ppm

Data Unavailable

Experimental Protocols
The following sections outline the typical experimental procedures for the isolation and

spectroscopic analysis of Isomorellinol.
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Isolation of Isomorellinol
Isomorellin is a naturally occurring caged xanthone that can be isolated from the resin of

Garcinia hanburyi[1]. The general workflow for its isolation is as follows:

Garcinia hanburyi resin Solvent Extraction
(e.g., with methanol or ethanol)

Initial extraction Liquid-Liquid Partitioning
(e.g., hexane, ethyl acetate)

Crude extract Column Chromatography
(Silica gel)

Fractionation Preparative HPLCFurther separation Pure IsomorellinolIsolation

Click to download full resolution via product page

Caption: General workflow for the isolation of Isomorellinol.

Spectroscopic Analysis
High-resolution mass spectra are typically acquired using an electrospray ionization (ESI)

source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.

Isomorellinol Sample Dissolve in suitable solvent
(e.g., Methanol) Direct infusion or LC introduction Electrospray Ionization (ESI) Mass Analyzer

(TOF or Orbitrap) Data Acquisition

Click to download full resolution via product page

Caption: Workflow for HRMS analysis of Isomorellinol.

NMR spectra are recorded on high-field spectrometers (e.g., 400 MHz or higher). The sample

is dissolved in a deuterated solvent, and various 1D and 2D NMR experiments (COSY, HSQC,

HMBC, NOESY) are performed to fully assign the proton and carbon signals.

Signaling Pathway Involvement
Isomorellinol has been shown to exert its biological effects, particularly its anti-cancer

properties, by modulating key cellular signaling pathways.

Inhibition of NF-κB and p38 MAPK Pathways
Research has demonstrated that Isomorellinol can inhibit the proliferation and invasion of

cholangiocarcinoma cells by suppressing the nuclear factor-kappa B (NF-κB) and p38 mitogen-

activated protein kinase (MAPK) signaling pathways[1][2].
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Caption: Isomorellinol's inhibitory effect on key signaling pathways.

This guide serves as a foundational resource for professionals engaged in the study and

development of Isomorellinol. The provided spectroscopic data and experimental protocols

are essential for ensuring the quality and reproducibility of research in this promising area of

natural product chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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